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Compound of Interest

trans-(1S,2S)-2-
Compound Name: _ ]
Aminocyclopentanol hydrochloride

Cat. No.: B150881

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-(1S,2S)-2-
Aminocyclopentanol hydrochloride, a pivotal chiral building block in modern organic and
medicinal chemistry. The document details its chemical identity, structure, and key
physicochemical properties. A thorough examination of a robust, multigram-scale
enantioselective synthesis is presented, including a detailed experimental protocol.
Furthermore, this guide elucidates the application of this compound as a chiral ligand in
asymmetric catalysis, exemplified by a workflow for the enantioselective addition of diethylzinc
to aldehydes. This guide is intended to be a valuable resource for researchers and
professionals engaged in asymmetric synthesis and the development of novel therapeutics.

Chemical Identity and Structure

trans-(1S,2S)-2-Aminocyclopentanol hydrochloride is a chiral amino alcohol widely utilized
as a precursor for chiral ligands and auxiliaries in asymmetric synthesis.[1] Its specific
stereochemistry makes it a valuable component in the synthesis of enantiomerically pure
pharmaceuticals and other complex organic molecules.

CAS Number: 68327-04-8[2]
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Molecular Formula: CsH11NO-HCI[3]
Molecular Weight: 137.61 g/mol [3]
Structure:

Synonyms: (1S,2S)-trans-2-Aminocyclopentanol hydrochloride, (1S,2S)-2-Aminocyclopentan-1-
ol hydrochloride[4]

Physicochemical Properties

A summary of the key physicochemical properties of trans-(1S,2S)-2-Aminocyclopentanol
hydrochloride is provided in the table below. This data is essential for its handling, storage,
and application in experimental settings.

Property Value Reference(s)
Physical State Crystalline solid [2]

Melting Point 191-196 °C

Optical Purity =>97.0% (GC)

2-8°C, under inert gas
Storage Temperature ] [2]
(Nitrogen or Argon)

Experimental Protocols
Enantioselective Synthesis of trans-(1S,2S)-2-
Aminocyclopentanol Hydrochloride

A highly efficient and practical method for the multigram-scale synthesis of enantioenriched
trans-1,2-amino alcohols, including the title compound, has been developed. This protocol
utilizes a (salen)Co(lll)-catalyzed enantioselective addition of a carbamate to a meso-epoxide.

[1]

Reaction Scheme:
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Cyclopentene oxide reacts with phenyl carbamate in the presence of an oligomeric (salen)Co-
OTf catalyst to yield a protected trans-1,2-amino alcohol. Subsequent basic deprotection and
recrystallization as the hydrochloride salt affords the final product in high enantiomeric excess.

[1]

Detailed Protocol:

o Step 1: Catalytic Enantioselective Carbamate Addition:
o To a solution of cyclopentene oxide in a suitable solvent, add phenyl carbamate.
o Introduce the oligomeric (salen)Co-OTf catalyst (1 mol%).

o Stir the reaction mixture at the appropriate temperature until completion, monitored by TLC
or GC.

o Step 2: Deprotection and Salt Formation:

o Upon completion of the catalytic reaction, subject the reaction mixture to basic conditions
(e.g., NaOH solution) to deprotect the amine.

o Extract the free amino alcohol into an organic solvent.

o Acidify the organic extract with hydrochloric acid to precipitate the hydrochloride salt.
o Step 3: Purification:

o Collect the precipitated solid by filtration.

o Recrystallize the crude product from a suitable solvent system to yield trans-(1S,2S)-2-
Aminocyclopentanol hydrochloride with >99% enantiomeric excess.[1]

Quantitative Data for Synthesis:
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Parameter Value Reference
Catalyst Loading 1 mol % [1]
Scale Multigram [1]
Enantiomeric Excess (ee€) >99% [1]

Applications in Asymmetric Synthesis

trans-(1S,2S)-2-Aminocyclopentanol and its derivatives are valuable as chiral ligands in a

variety of asymmetric catalytic reactions. One notable application is in the enantioselective
addition of organozinc reagents to aldehydes, a fundamental carbon-carbon bond-forming
reaction.[5]

Experimental Workflow: Enantioselective Addition of
Diethylzinc to Benzaldehyde

The following workflow outlines the use of a chiral ligand derived from trans-(1S,2S)-2-
aminocyclopentanol in the enantioselective addition of diethylzinc to benzaldehyde.
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Caption: Workflow for the enantioselective addition of diethylzinc to benzaldehyde using a
chiral ligand.

Conclusion

trans-(1S,2S)-2-Aminocyclopentanol hydrochloride is a well-established and highly
valuable chiral building block. Its efficient enantioselective synthesis makes it readily accessible
for a wide range of applications. As demonstrated, its utility as a precursor to chiral ligands for
asymmetric catalysis highlights its importance in the synthesis of enantiomerically pure
molecules for the pharmaceutical and fine chemical industries. The protocols and data
presented in this guide serve as a valuable resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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